![molecular formula C8H9ClFN5 B1473297 {[1-(3-fluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride CAS No. 1426291-28-2](/img/structure/B1473297.png)
{[1-(3-fluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
Overview
Description
Amines are organic compounds and functional groups that contain a basic nitrogen atom with a lone pair of electrons . Tetrazoles are a class of synthetic organic compounds that consist of a 5-member ring of four nitrogen atoms and one carbon atom . Fluorophenyl groups are common in medicinal chemistry, where the fluorine atom is used to modulate the biological activity of the compound .
Scientific Research Applications
Synthesis of Nitrogen-rich Compounds
One study discusses the synthesis of novel 4-(5-substituted amino methyl)-1H-tetrazol-1-yl)benzonitriles from p-aminobenzonitrile, which is similar to the compound . This process includes steps such as protection, tetrazole formation, hydrolysis, chlorination, and amination. The method is highlighted for its utility in creating biologically potent, highly substituted tetrazole derivatives with good yields (K. Rao, Boina Gopal Rao, & B. Prasanna, 2014).
Antimicrobial and Antidepressive Activity
Another study focuses on the synthesis of 3-methyl-5-phenyl-2-(3-fluorophenyl)morpholine hydrochloride and its potential antidepressant activities tested in mice. This research could indicate the compound's relevance in developing treatments for depression (Tao Yuan, 2012).
Anticancer Agents
A different study explores the design, synthesis, and characterization of novel amine derivatives of a compound structurally similar to the one , showing potential as a new class of anticancer agents. The synthesized compounds were screened for in vitro anticancer activity against human cancer cell lines, indicating their potential in cancer research (A. Vinayak, M. Sudha, & Kumar S. Lalita, 2017).
Neurokinin-1 Receptor Antagonist
Research on 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride details its efficacy as a neurokinin-1 receptor antagonist. The compound is noted for its solubility, oral activity, and potential in treating emesis and depression, which could suggest broader applications for the compound (T. Harrison et al., 2001).
Energetic Materials for Gas Generators
The synthesis and application of imidazole, 1,2,4-triazole, and tetrazole-based molecules, including 1-(1H-1,2,4-triazol-3-yl)-1H-tetrazole and related compounds, have been studied for their use in nitrogen-rich gas generators. These compounds, due to their positive heats of formation and high-energy molecular backbones, could indicate the potential use of "{[1-(3-fluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride" in energetic materials (D. Srinivas, V. Ghule, & K. Muralidharan, 2014).
Future Directions
properties
IUPAC Name |
[1-(3-fluorophenyl)tetrazol-5-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FN5.ClH/c9-6-2-1-3-7(4-6)14-8(5-10)11-12-13-14;/h1-4H,5,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPZKQICBPNVPPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)N2C(=NN=N2)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClFN5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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